Cas no 2172453-34-6 (Methyl 1-(1-hydroxy-4-methylcycloheptyl)cyclopropane-1-carboxylate)

• Product Name: Methyl 1-(1-hydroxy-4-methylcycloheptyl)cyclopropane-1-carboxylate
• CAS No: 2172453-34-6
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5567910
• PubChem ID: 165595629
• Update Time: 2025-07-19

Methyl 1-(1-hydroxy-4-methylcycloheptyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1633095
• methyl 1-(1-hydroxy-4-methylcycloheptyl)cyclopropane-1-carboxylate
• 2172453-34-6
• Methyl 1-(1-hydroxy-4-methylcycloheptyl)cyclopropane-1-carboxylate

• Inchi： 1S/C13H22O3/c1-10-4-3-6-13(15,7-5-10)12(8-9-12)11(14)16-2/h10,15H,3-9H2,1-2H3
• InChI Key： NAMNPIHETFKWRL-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)CC1)C1(C(=O)OC)CC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 1-(1-hydroxy-4-methylcycloheptyl)cyclopropane-1-carboxylate

Recent Advances in the Study of Methyl 1-(1-hydroxy-4-methylcycloheptyl)cyclopropane-1-carboxylate (CAS: 2172453-34-6)

Methyl 1-(1-hydroxy-4-methylcycloheptyl)cyclopropane-1-carboxylate (CAS: 2172453-34-6) is a novel compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cycloheptyl and cyclopropane structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense research interest.

The synthesis of Methyl 1-(1-hydroxy-4-methylcycloheptyl)cyclopropane-1-carboxylate has been optimized through innovative catalytic methods, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a palladium-catalyzed cyclopropanation reaction, achieving a high yield of 85% with excellent enantioselectivity. This advancement not only facilitates large-scale production but also opens new avenues for structural modifications to enhance its bioactivity.

Pharmacological evaluations have revealed that this compound exhibits potent anti-inflammatory and neuroprotective effects. In vitro studies using murine microglial cells demonstrated a significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for neurodegenerative diseases like Alzheimer's and Parkinson's. Furthermore, in vivo experiments in rodent models of neuroinflammation showed a 40% reduction in neuronal damage compared to control groups, highlighting its neuroprotective efficacy.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's interaction with the Nrf2-ARE signaling pathway, a key regulator of oxidative stress responses. The findings indicated that Methyl 1-(1-hydroxy-4-methylcycloheptyl)cyclopropane-1-carboxylate activates Nrf2, leading to upregulation of antioxidant enzymes such as HO-1 and NQO1. This mechanism underscores its potential in treating oxidative stress-related conditions, including cardiovascular diseases and cancer.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Current research is focused on derivatization strategies to improve its pharmacokinetic profile while retaining its therapeutic efficacy.

In conclusion, Methyl 1-(1-hydroxy-4-methylcycloheptyl)cyclopropane-1-carboxylate (CAS: 2172453-34-6) represents a promising candidate for drug development, with its multifaceted pharmacological properties and innovative synthesis methods. Ongoing research aims to elucidate its full therapeutic potential and overcome existing limitations, paving the way for future clinical applications.